Cas no 898780-87-5 (2'-Cyano-3-(4-thiomethylphenyl)propiophenone)

• Product Name: 2'-Cyano-3-(4-thiomethylphenyl)propiophenone
• CAS No: 898780-87-5
• MF: C₁₇H₁₅NOS
• MW: 281.372102975845
• CID: 1946878
• PubChem ID: 24725971
• Update Time: 2025-10-29

2'-Cyano-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-CYANO-3-(4-THIOMETHYLPHENYL)PROPIOPHENONE
• 2-[3-(4-methylsulfanylphenyl)propanoyl]benzonitrile
• LogP
• DTXSID20644364
• 2-{3-[4-(Methylsulfanyl)phenyl]propanoyl}benzonitrile
• AKOS016021438
• MFCD03843253
• 898780-87-5
• 2'-Cyano-3-(4-thiomethylphenyl)propiophenone

• MDL： MFCD03843253
• Inchi： 1S/C17H15NOS/c1-20-15-9-6-13(7-10-15)8-11-17(19)16-5-3-2-4-14(16)12-18/h2-7,9-10H,8,11H2,1H3
• InChI Key： MXIOAZGZJQHGIC-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(C1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 281.08700
• Monoisotopic Mass: 281.08743528Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• PSA: 66.16000
• LogP: 4.09568

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2'-Cyano-3-(4-thiomethylphenyl)propiophenone

Comprehensive Overview of 2'-Cyano-3-(4-thiomethylphenyl)propiophenone (CAS No. 898780-87-5): Properties, Applications, and Innovations

2'-Cyano-3-(4-thiomethylphenyl)propiophenone (CAS No. 898780-87-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique molecular structure and versatile applications. This compound, characterized by its cyano and thiomethylphenyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its CAS number 898780-87-5 is frequently searched in scientific databases, reflecting its relevance in modern research.

The growing interest in 2'-Cyano-3-(4-thiomethylphenyl)propiophenone aligns with broader trends in drug discovery and material science. Researchers are increasingly exploring its potential in designing small-molecule inhibitors and photovoltaic materials, addressing current challenges in healthcare and renewable energy. The compound's structural flexibility allows for modifications that enhance its compatibility with targeted drug delivery systems, a hot topic in precision medicine.

From a synthetic chemistry perspective, CAS 898780-87-5 exemplifies the importance of aryl ketone derivatives in organic transformations. Its thiomethyl group contributes to improved solubility and stability, making it valuable for catalytic reactions and polymer chemistry. These attributes have led to its inclusion in patents related to advanced material coatings and biodegradable polymers, areas of high industrial demand.

Environmental and regulatory considerations are also shaping the discourse around 2'-Cyano-3-(4-thiomethylphenyl)propiophenone. With increasing focus on green chemistry, researchers are investigating eco-friendly synthesis routes for this compound. Computational studies using AI-driven molecular modeling tools—a frequently searched topic—are being employed to optimize its production while minimizing waste, reflecting the intersection of chemistry and sustainability.

Analytical characterization of 898780-87-5 involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. The compound's chromatographic behavior and spectral properties are well-documented, supporting its use in quality control protocols. This reliability makes it a preferred choice for laboratories focusing on high-throughput screening and structure-activity relationship studies.

Market trends indicate rising demand for CAS 898780-87-5 in Asia-Pacific regions, driven by expanding pharmaceutical R&D infrastructure. Suppliers are increasingly listing this compound with detailed technical specifications and safety data sheets, responding to user queries about storage conditions and compatibility. Such transparency aligns with global standards for research chemical distribution.

Future prospects for 2'-Cyano-3-(4-thiomethylphenyl)propiophenone include potential applications in optoelectronic devices and enzyme inhibition studies. Collaborative projects between academia and industry are exploring its role in next-generation therapeutics, particularly in addressing antibiotic resistance—a top-searched health concern. These developments position the compound as a nexus between fundamental research and technological innovation.